Cas no 34364-40-4 (Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI))

Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI) structure
34364-40-4 structure
Product Name:Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
CAS No:34364-40-4
MF:C25H21O4P
MW:416.405607938766
CID:319710
PubChem ID:169598
Update Time:2025-04-19

Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
    • SCHEMBL9317333
    • 34364-40-4
    • 4-benzylphenyl diphenyl phosphate
    • Phosphoric acid, diphenyl 4-(phenylmethyl)phenyl ester
    • DTXSID00955905
    • Inchi: 1S/C25H21O4P/c26-30(27-23-12-6-2-7-13-23,28-24-14-8-3-9-15-24)29-25-18-16-22(17-19-25)20-21-10-4-1-5-11-21/h1-19H,20H2
    • InChI Key: DPPOWTTUJKSHNC-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 416.11783
  • Monoisotopic Mass: 416.11774614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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